Cas no 1019541-63-9 (3-fluoro-N-(5-methylfuran-2-yl)methylaniline)

• Product Name: 3-fluoro-N-(5-methylfuran-2-yl)methylaniline
• CAS No: 1019541-63-9
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5214752
• PubChem ID: 28455778
• Update Time: 2026-03-06

3-fluoro-N-(5-methylfuran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(3-fluorophenyl)-5-methyl-
• 3-fluoro-N-(5-methylfuran-2-yl)methylaniline

• Inchi： 1S/C12H12FNO/c1-9-5-6-12(15-9)8-14-11-4-2-3-10(13)7-11/h2-7,14H,8H2,1H3
• InChI Key： PGFZRPVRGXJXFK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC1=CC=CC(F)=C1

Additional information on 3-fluoro-N-(5-methylfuran-2-yl)methylaniline

Recent Advances in the Study of 3-fluoro-N-(5-methylfuran-2-yl)methylaniline (CAS: 1019541-63-9)

The compound 3-fluoro-N-(5-methylfuran-2-yl)methylaniline (CAS: 1019541-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aniline and furan-methyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the synthesis and optimization of 3-fluoro-N-(5-methylfuran-2-yl)methylaniline. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 3-fluoro-N-(5-methylfuran-2-yl)methylaniline exhibits notable activity in modulating specific biological targets. For instance, preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings suggest that the compound could be a candidate for developing new anti-inflammatory agents. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability for further development.

Another promising avenue of research involves the exploration of 3-fluoro-N-(5-methylfuran-2-yl)methylaniline in oncology. Recent studies have demonstrated its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies are underway to elucidate the molecular pathways involved, with a focus on identifying specific protein interactions and signaling cascades. These insights could pave the way for the development of targeted cancer therapies.

Despite these encouraging results, challenges remain in the development of 3-fluoro-N-(5-methylfuran-2-yl)methylaniline as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 3-fluoro-N-(5-methylfuran-2-yl)methylaniline (CAS: 1019541-63-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable subject of ongoing research. Continued investigation into its synthesis, mechanism of action, and therapeutic potential will be crucial for translating these findings into clinical applications. The scientific community eagerly anticipates further developments in this area, which could lead to novel treatments for a range of diseases.